Cas no 21418-04-2 (1,4-Naphthalenedione,5-hydroxy-8-methoxy-)

1,4-Naphthalenedione,5-hydroxy-8-methoxy- structure
21418-04-2 structure
Product name:1,4-Naphthalenedione,5-hydroxy-8-methoxy-
CAS No:21418-04-2
MF:C11H8O4
MW:204.178823471069
CID:287235
PubChem ID:334360

1,4-Naphthalenedione,5-hydroxy-8-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,5-hydroxy-8-methoxy-
    • 5-hydroxy-8-methoxynaphthalene-1,4-dione
    • 1, 5-hydroxy-8-methoxy-
    • 5-hydroxy-8-methoxy-1,4-naphthoquinone
    • AC1L7F7B
    • NSC339302
    • O-methylnaphthazarin
    • Y6127
    • 21418-04-2
    • NSC-339302
    • SCHEMBL17265615
    • DTXSID00319068
    • 1,4-Naphthalenedione, 5-hydroxy-8-methoxy-
    • Inchi: InChI=1S/C11H8O4/c1-15-9-5-4-7(13)10-6(12)2-3-8(14)11(9)10/h2-5,13H,1H3
    • InChI Key: CQDYYFBBSBVPHU-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(O)C2C(C=CC(=O)C1=2)=O

Computed Properties

  • Exact Mass: 204.04224
  • Monoisotopic Mass: 204.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.408
  • Boiling Point: 456.5°Cat760mmHg
  • Flash Point: 188.1°C
  • Refractive Index: 1.628
  • PSA: 63.6
  • LogP: 1.33600

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